Cas no 923430-10-8 (N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-4-(propan-2-yl)phenylacetamide)

• Product Name: N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-4-(propan-2-yl)phenylacetamide
• CAS No: 923430-10-8
• MF: C₂₁H₂₃N₃O₄
• MW: 381.425025224686
• CID: 5448508
• Update Time: 2025-07-17

N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-4-(propan-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-(4-propan-2-ylphenyl)acetamide
• N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-4-(propan-2-yl)phenylacetamide

• Inchi： 1S/C21H23N3O4/c1-13(2)15-7-5-14(6-8-15)11-19(25)22-21-24-23-20(28-21)17-10-9-16(26-3)12-18(17)27-4/h5-10,12-13H,11H2,1-4H3,(H,22,24,25)
• InChI Key： FFCSKQZUKYVOPV-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(OC)C=C2OC)O1)(=O)CC1=CC=C(C(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-4-(propan-2-yl)phenylacetamide

Comprehensive Overview of N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-4-(propan-2-yl)phenylacetamide (CAS No. 923430-10-8)

N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-4-(propan-2-yl)phenylacetamide (CAS No. 923430-10-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both dimethoxyphenyl and isopropylphenyl moieties in its structure enhances its physicochemical properties, making it a subject of interest in drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their applications in medicinal chemistry and crop protection. Researchers have particularly focused on oxadiazole derivatives due to their antimicrobial, anti-inflammatory, and anticancer properties. The compound N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-4-(propan-2-yl)phenylacetamide stands out for its potential as a lead molecule in the development of new therapeutics. Its CAS No. 923430-10-8 serves as a critical identifier in scientific databases, facilitating streamlined research and regulatory compliance.

The synthesis of N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-4-(propan-2-yl)phenylacetamide involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to ensure purity and structural integrity. The compound's molecular weight and solubility profile are key parameters that influence its bioavailability and formulation development, making it a topic of interest for pharmacokinetic studies.

From an industrial perspective, CAS No. 923430-10-8 is often explored for its role in agrochemical formulations. The dimethoxyphenyl group contributes to its stability under environmental conditions, while the oxadiazole ring enhances its interaction with biological targets. This dual functionality positions the compound as a potential candidate for pesticide development, addressing growing concerns about resistance management and sustainable agriculture.

In the context of drug discovery, N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-4-(propan-2-yl)phenylacetamide has been investigated for its enzyme inhibition capabilities. Preliminary studies suggest its affinity for kinase targets, which are pivotal in cancer therapy. The compound's structure-activity relationship (SAR) is a focal point for researchers aiming to optimize its efficacy and reduce off-target effects. Such efforts align with the broader trend of personalized medicine and targeted therapies.

The safety profile of CAS No. 923430-10-8 is another critical area of investigation. Regulatory bodies emphasize the need for comprehensive toxicological assessments to ensure compliance with Good Laboratory Practices (GLP). Data on acute toxicity, mutagenicity, and ecotoxicity are essential for its potential commercialization. These evaluations are particularly relevant given the increasing scrutiny of chemical safety in both pharmaceutical and agricultural sectors.

Looking ahead, the versatility of N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-4-(propan-2-yl)phenylacetamide opens avenues for interdisciplinary research. Collaborations between chemists, biologists, and material scientists could unlock innovative applications, such as smart materials or bioimaging agents. As the scientific community continues to explore its potential, CAS No. 923430-10-8 remains a compound of significant promise and relevance.